Cas no 2169879-80-3 (2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride)

2-(Cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride is a reactive sulfonyl chloride derivative featuring a cyclopentenyl-substituted ethene moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of sulfonamides, sulfonate esters, and other sulfonyl-containing derivatives. Its unsaturated structure allows for further functionalization via addition or cycloaddition reactions, making it valuable in the development of pharmacologically active compounds or specialty chemicals. The sulfonyl chloride group provides high reactivity toward nucleophiles, enabling efficient conjugation with amines, alcohols, or thiols under mild conditions. The cyclopentenyl ring contributes steric and electronic effects that may influence selectivity in subsequent transformations. Proper handling under inert conditions is recommended due to its moisture sensitivity.
2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride structure
2169879-80-3 structure
Product Name:2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride
CAS No:2169879-80-3
MF:C7H9ClO2S
MW:192.663160085678
CID:6213624
PubChem ID:165754592
Update Time:2025-10-24

2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride
    • EN300-37104506
    • (E)-2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride
    • 2169879-80-3
    • EN300-1478776
    • Inchi: 1S/C7H9ClO2S/c8-11(9,10)6-5-7-3-1-2-4-7/h3,5-6H,1-2,4H2/b6-5+
    • InChI Key: UMHLIFVNIPIRAA-AATRIKPKSA-N
    • SMILES: ClS(/C=C/C1=CCCC1)(=O)=O

Computed Properties

  • Exact Mass: 192.0011784g/mol
  • Monoisotopic Mass: 192.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42.5Ų

2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride Pricemore >>

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Additional information on 2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride

Introduction to 2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl Chloride (CAS No: 2169879-80-3)

2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride is a versatile organic compound with the CAS registry number 2169879-80-3. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research due to its unique structural properties and reactivity. The molecule consists of a sulfonyl chloride group attached to a cyclopentene ring via an ethene linkage, making it a valuable intermediate in the synthesis of various functional materials and bioactive compounds.

Recent studies have highlighted the potential of 2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride as a key building block in the development of advanced polymers and coatings. Researchers have demonstrated its ability to undergo nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into polymer backbones. This property is particularly advantageous in the creation of high-performance materials with tailored mechanical and thermal properties.

The synthesis of 2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride typically involves a two-step process: first, the preparation of the corresponding sulfonic acid derivative, followed by conversion to the sulfonyl chloride using thionyl chloride or other suitable reagents. This method ensures high purity and scalability, making it suitable for both academic and industrial applications.

In terms of applications, 2-(cyclopent-1-en-1-yl)ethene-1-sulfonyl chloride has been extensively used in the synthesis of sulfonamides, which are widely employed as intermediates in drug discovery. Its reactivity towards amines has been exploited to develop bioactive molecules targeting various therapeutic areas, including inflammation, cancer, and infectious diseases.

Moreover, recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing 2-(cyclopent-1-en-1-yL)ethene-1-sulfonyl chloride. Researchers have investigated the use of microwave-assisted synthesis and catalytic systems to enhance reaction efficiency while reducing environmental impact. These innovations underscore the compound's importance in modern chemical research and its potential for future industrial adoption.

From an analytical standpoint, 2-(cyclopent-1-en-YL)ethene-Y-sulfonyl chloride can be characterized using a variety of spectroscopic techniques, including nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity, ensuring its reliability as a starting material in complex syntheses.

In conclusion, 2-(cyclopent-Y-en-YL)ethene-Y-sulfonyl chloride (CAS No: 2Y69879-Y0-Y3) is a pivotal compound in contemporary organic chemistry, offering vast opportunities for innovation across multiple disciplines. Its unique reactivity, coupled with recent advancements in synthesis and application methodologies, positions it as a cornerstone for future research and development efforts.

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